Cas no 1428370-73-3 (6-[4-(ethanesulfonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyrimidin-4-amine)

• Product Name: 6-[4-(ethanesulfonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyrimidin-4-amine
• CAS No: 1428370-73-3
• MF: C₁₅H₂₀N₆O₂S
• MW: 348.423300743103
• CID: 5367222
• Update Time: 2025-05-26

6-[4-(ethanesulfonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(4-ethylsulfonylpiperazin-1-yl)-N-pyridin-2-ylpyrimidin-4-amine
• 6-[4-(ethanesulfonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyrimidin-4-amine

• Inchi： 1S/C15H20N6O2S/c1-2-24(22,23)21-9-7-20(8-10-21)15-11-14(17-12-18-15)19-13-5-3-4-6-16-13/h3-6,11-12H,2,7-10H2,1H3,(H,16,17,18,19)
• InChI Key： GIUKLEZNVYHADW-UHFFFAOYSA-N
• SMILES： C1N=C(N2CCN(S(CC)(=O)=O)CC2)C=C(NC2=NC=CC=C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 6-[4-(ethanesulfonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyrimidin-4-amine

Comprehensive Overview of 6-[4-(ethanesulfonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyrimidin-4-amine (CAS No. 1428370-73-3)

The compound 6-[4-(ethanesulfonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyrimidin-4-amine (CAS No. 1428370-73-3) is a pyrimidine derivative with significant potential in pharmaceutical research. Its molecular structure features a pyrimidin-4-amine core linked to a piperazine ring via an ethanesulfonyl group, making it a promising candidate for drug discovery. Researchers are increasingly interested in this compound due to its unique pharmacokinetic properties and potential applications in targeting specific enzyme inhibitors.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapy. The compound's CAS No. 1428370-73-3 has been a focal point in studies exploring its role in modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative diseases. Its pyridine and piperazine moieties contribute to its bioavailability and binding affinity, key factors in drug design.

One of the most searched questions in AI-driven drug discovery platforms is how heterocyclic compounds like 6-[4-(ethanesulfonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyrimidin-4-amine can be optimized for oral administration. This aligns with the growing trend of computational chemistry tools being used to predict ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity). The compound's sulfonyl group enhances its metabolic stability, a critical consideration for lead optimization in preclinical studies.

Another area of interest is the compound's potential in kinase inhibition, a mechanism widely explored in autoimmune disorders and oncology. The pyrimidin-4-amine scaffold is known for its versatility in forming hydrogen bonds with kinase active sites, making it a valuable template for structure-activity relationship (SAR) studies. Researchers are also investigating its selectivity profiles to minimize off-target effects, a common challenge in drug development.

From a synthetic chemistry perspective, the preparation of CAS No. 1428370-73-3 involves multi-step organic synthesis, including nucleophilic substitution and sulfonylation reactions. The compound's purification and characterization are critical steps, often requiring advanced techniques like HPLC and NMR spectroscopy. These processes are frequently discussed in academic forums and patent literature, highlighting the compound's relevance in medicinal chemistry.

In conclusion, 6-[4-(ethanesulfonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyrimidin-4-amine represents a compelling case study in modern pharmaceutical innovation. Its CAS No. 1428370-73-3 is increasingly cited in high-impact journals, reflecting its potential to address unmet medical needs. As AI-assisted research continues to evolve, this compound is poised to play a pivotal role in the next generation of therapeutic agents.